N-(3,4-dimethoxyphenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-(1-oxophthalazin-2-yl)acetamide
• InChI: InChI=1S/C18H17N3O4/c1-24-15-8-7-13(9-16(15)25-2)20-17(22)11-21-18(23)14-6-4-3-5-12(14)10-19-21/h3-10H,11H2,1-2H3,(H,20,22)
• InChI Key: MENFTUZKZJMAED-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CN2C(=O)C3=CC=CC=C3C=N2)OC
• Molecular Formula: C18H17N3O4
• Molecular Weight: 339.3 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide, also known as DPA-713, is a chemical compound that has gained significant attention in the field of scientific research. It belongs to the family of acetamide derivatives and is a selective ligand for the translocator protein 18 kDa (TSPO). This protein is responsible for regulating the transport of cholesterol into mitochondria, and its activation has been linked to various physiological and pathological processes.

Mechanism of Action

N-(3,4-dimethoxyphenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide binds to TSPO with high affinity and specificity, leading to the activation of various signaling pathways. This results in the modulation of mitochondrial function, neuroinflammation, and oxidative stress, which are all implicated in the pathogenesis of several neurological and psychiatric disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound modulates the expression of genes involved in the regulation of immune response, cell death, and energy metabolism. It has also been shown to reduce the production of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. These effects suggest that this compound has potential therapeutic benefits in the treatment of neurodegenerative and inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(3,4-dimethoxyphenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide is its high specificity and selectivity for TSPO, which allows for accurate and reliable imaging of this protein in vivo. However, the use of this compound in lab experiments is limited by its low solubility in water and its potential toxicity at high concentrations. Additionally, the variability in TSPO expression levels across different tissues and species can affect the interpretation of experimental results.

Future Directions

Future research on N-(3,4-dimethoxyphenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide should focus on developing more efficient and safer methods for its synthesis and improving its pharmacokinetic properties. There is also a need for more studies to elucidate the precise mechanisms of action of this compound and its potential therapeutic applications in various neurological and psychiatric disorders. Additionally, the development of new TSPO ligands with improved specificity and selectivity could lead to the discovery of new diagnostic and therapeutic targets.

Synthesis Methods

The synthesis of N-(3,4-dimethoxyphenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide involves the reaction of 3,4-dimethoxybenzylamine with 2-acetylphthalic anhydride in the presence of a base such as sodium hydride or potassium carbonate. The resulting intermediate is then treated with acetic anhydride to yield the final product.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide has been extensively studied for its potential applications in various fields of scientific research. It has been used as a radioligand in positron emission tomography (PET) imaging studies to visualize the distribution and density of TSPO in vivo. This has led to the development of new diagnostic and therapeutic approaches for diseases such as Alzheimer's, Parkinson's, and multiple sclerosis.